Cas no 2680718-14-1 (tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate)

• Product Name: tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate
• CAS No: 2680718-14-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5633339
• PubChem ID: 165928359
• Update Time: 2025-05-21

tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclopropyl-N-[(2-nitrophenyl)methyl]carbamate
• EN300-28288674
• 2680718-14-1
• tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(18)16(12-8-9-12)10-11-6-4-5-7-13(11)17(19)20/h4-7,12H,8-10H2,1-3H3
• InChI Key： DIGPDTIZKOUVMR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1C=CC=CC=1[N+](=O)[O-])C1CC1)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate

Recent Advances in the Study of tert-Butyl N-Cyclopropyl-N-(2-Nitrophenyl)Methylcarbamate (CAS: 2680718-14-1)

In recent years, the compound tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate (CAS: 2680718-14-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The presence of both cyclopropyl and nitrophenyl groups in its structure makes it a versatile intermediate for synthesizing more complex bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's stability under various conditions, making it a reliable candidate for further pharmaceutical applications.

Another significant finding comes from a 2023 research paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. The results demonstrated that tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate exhibited moderate inhibitory activity, suggesting its utility in developing new anti-inflammatory agents. Further optimization of the molecule's structure could enhance its efficacy and selectivity.

In addition to its biological activities, the compound has also been studied for its physicochemical properties. A recent computational study utilized density functional theory (DFT) to predict the electronic structure and reactivity of tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate. The findings provided valuable insights into the molecule's behavior in different chemical environments, aiding in the design of derivatives with improved properties.

Overall, the latest research on tert-butyl N-cyclopropyl-N-(2-nitrophenyl)methylcarbamate underscores its potential as a valuable building block in medicinal chemistry. Its synthetic accessibility, stability, and moderate bioactivity make it a promising candidate for further exploration. Future studies should focus on optimizing its structure to enhance its pharmacological profile and exploring its applications in targeted drug delivery systems.